Cas no 88696-85-9 (1H-Pyrazole-4-acetic acid, 1-phenyl-3-(2-thienyl)-)

• Product Name: 1H-Pyrazole-4-acetic acid, 1-phenyl-3-(2-thienyl)-
• CAS No: 88696-85-9
• MF: C₁₅H₁₂N₂O₂S
• MW: 284.332982063293
• CID: 624217
• PubChem ID: 2356936
• Update Time: 2025-04-19

1H-Pyrazole-4-acetic acid, 1-phenyl-3-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-acetic acid, 1-phenyl-3-(2-thienyl)-
• 2-(1-phenyl-3-thiophen-2-ylpyrazol-4-yl)acetic acid
• DTXSID10368229
• SR-01000034094-1
• AKOS030620144
• Enamine_003361
• HMS1403I17
• SR-01000034094
• Z56839757
• 2-(1-Phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acetic acid
• SCHEMBL11157838
• 88696-85-9

• Inchi： 1S/C15H12N2O2S/c18-14(19)9-11-10-17(12-5-2-1-3-6-12)16-15(11)13-7-4-8-20-13/h1-8,10H,9H2,(H,18,19)
• InChI Key： CACVUXDLPBDTMN-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(CC(=O)O)=CN(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 284.06194880g/mol
• Monoisotopic Mass: 284.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.4Ų